Cas no 898774-25-9 (1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one)

• Product Name: 1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one
• CAS No: 898774-25-9
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD07699645
• CID: 1946235
• PubChem ID: 24725813
• Update Time: 2025-06-22

1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one
• CYCLOPROPYL 2-(2-METHOXYPHENYL)ETHYL KETONE
• CTK5G5361
• AG-H-65455
• 898774-25-9
• MFCD07699645
• DTXSID00644206
• AKOS012655875
• CYCLOPROPYL2-(2-METHOXYPHENYL)ETHYLKETONE

• MDL： MFCD07699645
• Inchi： 1S/C13H16O2/c1-15-13-5-3-2-4-11(13)8-9-12(14)10-6-7-10/h2-5,10H,6-9H2,1H3
• InChI Key： JSJAOBADZGAESM-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1OC)C1CC1

Computed Properties

• Exact Mass: 204.11500
• Monoisotopic Mass: 204.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.60690

Additional information on 1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one

Chemical Profile of 1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one (CAS No. 898774-25-9)

1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one, identified by its Chemical Abstracts Service (CAS) number 898774-25-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopropyl group and a methoxy-substituted phenyl ring, has garnered attention due to its structural uniqueness and potential biological activities. The compound’s chemical formula, C₁₂H₁₅O, underscores its hydrophobic nature with an oxygen atom contributing to possible hydrogen bonding interactions. Such structural attributes make it a candidate for further exploration in medicinal chemistry.

The synthesis of 1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one involves multi-step organic reactions, typically starting from readily available precursors such as cyclopropylmagnesium bromide and 2-methoxybenzaldehyde. The condensation reaction followed by functional group transformations leads to the desired product. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity, reflecting the compound’s importance in industrial-scale production.

In recent years, 1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one has been studied for its pharmacological potential. The presence of both cyclopropyl and methoxyphenyl moieties suggests interactions with various biological targets. Preliminary in vitro studies have indicated that this compound may exhibit properties relevant to central nervous system (CNS) modulation, making it an intriguing candidate for further pharmacological investigation. The cyclopropyl group, known for its metabolic stability, could contribute to the compound’s bioavailability, while the methoxyphenyl ring offers opportunities for binding to specific receptors or enzymes.

The structural motif of 1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one aligns with the growing interest in heterocyclic compounds in drug discovery. Heterocycles are prevalent in many bioactive molecules due to their ability to mimic natural products and interact with biological systems effectively. The integration of a cyclopropyl ring into a phenolic scaffold creates a unique chemical entity that could be exploited for developing novel therapeutic agents. Such compounds are often explored for their potential in treating neurological disorders, inflammation, and other complex diseases.

Recent advancements in computational chemistry have facilitated the virtual screening of 1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one against various protein targets. Molecular docking simulations have suggested possible interactions with enzymes involved in metabolic pathways and neurotransmitter synthesis. These findings underscore the compound’s potential as a lead molecule for drug development. Furthermore, the incorporation of spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) has enhanced the understanding of its molecular structure and dynamics.

The pharmaceutical industry continues to invest in exploring novel chemical entities like 1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one due to the increasing demand for targeted therapies. The compound’s unique structural features provide a foundation for designing derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical applications. Such partnerships can accelerate the development pipeline and bring new treatments to patients suffering from various conditions.

The environmental impact of synthesizing 1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one is also a consideration in modern research practices. Green chemistry principles are being applied to minimize waste and energy consumption during production. Catalytic processes that employ recyclable ligands and solvents are being optimized to reduce the ecological footprint of chemical synthesis. These sustainable approaches not only benefit the environment but also improve cost-effectiveness and scalability.

Future research directions for 1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one include exploring its role in disease models and conducting preclinical studies to evaluate its safety and efficacy. Preclinical trials will provide critical data on dosage regimens, pharmacokinetics, and potential adverse effects before human testing begins. Additionally, investigating the compound’s mechanism of action will shed light on its therapeutic potential and guide further modifications.

The versatility of 1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one extends beyond pharmaceutical applications; it also holds promise in materials science due to its unique electronic properties. Functionalized derivatives could be used in organic electronics or as precursors for advanced polymers with specialized characteristics. This interdisciplinary approach highlights the broad utility of such compounds in addressing challenges across multiple scientific domains.

In conclusion, 1-cyclopropyl-3-(2-methoxyphenyl)propan-1-one (CAS No. 898774-25-9) represents a fascinating chemical entity with significant potential in drug discovery and materials science. Its structural complexity, coupled with promising biological activities, makes it a valuable subject for further investigation. As research progresses, this compound is likely to contribute to advancements in medicine and technology, underscoring the importance of continued exploration in synthetic chemistry.